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Compound of Interest

Compound Name: Oxychlorosene sodium

Cat. No.: B12689818 Get Quote

Disclaimer: The following information is for research and scientific purposes only.

Oxychlorosene, commercially known as Clorpactin WCS-90, is not an FDA-approved or

recognized agent for the sterilization of medical devices. The established and regulated

methods for medical device sterilization include steam, dry heat, radiation, ethylene oxide (EtO)

gas, and vaporized hydrogen peroxide, among others.[1][2][3] This document summarizes the

available information on oxychlorosene's properties and use as a topical antiseptic and irrigant.

Introduction to Oxychlorosene
Oxychlorosene is a complex of hypochlorous acid that functions as a potent, broad-spectrum

antimicrobial agent.[4] It is effective against a wide range of microorganisms, including bacteria

(gram-positive and gram-negative), fungi, viruses, and spores.[4] Its primary use is as a topical

antiseptic for treating localized infections, particularly those involving resistant organisms.[5][6]

It is also used as an irrigating solution for various medical procedures.[4][7]

Mechanism of Action: The bactericidal effect of oxychlorosene is attributed to the release of

hypochlorous acid. This acid diffuses through the cell walls of microorganisms, leading to the

oxidation and chlorination of cellular proteins and enzymes. This process ultimately results in

cell lysis and the solubilization of the cell's protoplasmic contents.[4] A key advantage of this

mechanism is that microbial resistance to oxychlorosene is considered unlikely.[4]
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While not used for terminal sterilization of medical devices, oxychlorosene has been

documented for the following applications:

Topical Antiseptic: For treating localized infections in wounds, ulcers, burns, and surgical

incisions.[5][8]

Surgical Irrigation: Used as an irrigating solution for surgical sites to reduce microbial

contamination.[7][9] Studies have shown its use in breast reconstruction surgery and spinal

deformity surgery.[7][9]

Urological Applications: Employed as a bladder irrigant to treat urinary tract infections (UTIs),

especially those caused by multidrug-resistant organisms.[4][10]

Quantitative Data Summary
The following table summarizes the concentrations and contact times of oxychlorosene

solutions used in various clinical applications. It is important to note that these are for antiseptic

and irrigation purposes, not for achieving the sterility assurance level required for medical

devices.
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Application
Oxychlorosen
e
Concentration

Contact Time /
Regimen

Efficacy/Outco
me

Reference

Bladder Irrigation

for UTIs
0.1% to 0.2%

Instill into the

bladder and

retain for 2-3

minutes; repeat

2-3 times per

treatment.

Effective in

managing UTIs,

including those

with multidrug-

resistant

organisms.

[4]

Bladder Irrigation

for Catheter-

Associated UTIs

0.05%

Instill 100-150

mL into the

bladder and

allow to dwell for

about 10

minutes.

Cleared infection

in 58% of

patients with

fewer side

effects than

higher

concentrations.

[10]

Surgical Pocket

Irrigation (Breast

Reconstruction)

Not specified

Used as an

irrigation solution

during surgery.

Similar surgical

site infection

rates compared

to triple antibiotic

solution.

[7]

Experimental Protocols
The following are generalized protocols for the preparation and use of oxychlorosene solutions

based on available product information. These are not validated sterilization protocols.

Protocol 4.1: Preparation of Oxychlorosene Solution (Clorpactin WCS-90)

Materials:

Clorpactin WCS-90 powder (2-gram bottle)[11]

Sterile or deionized water at room temperature (20-25°C)[11][12]
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Sterile glass or plastic container with a non-metallic cap[11][12]

Procedure:

Add the 2 grams of Clorpactin WCS-90 powder to the appropriate volume of sterile or

deionized water to achieve the desired concentration (e.g., 2 liters for a 0.1% solution, 1 liter

for a 0.2% solution).[4]

Stir or shake the mixture for 2-3 minutes. The powder dissolves slowly, and some inactive

residue will remain.[11][12]

Allow the solution to settle for approximately 5 minutes.[11][12]

Decant the clear solution for use, or filter it through a coarse laboratory filter to remove the

residue.[11][12]

Storage of Prepared Solution:

The solution should be used as soon as possible after preparation.[11]

It can be stored refrigerated (2-8°C) for up to 10-14 days.[11][13]

It can be stored at room temperature (20-25°C) for up to 3-7 days.[11][13]

Protocol 4.2: Application as a Topical Irrigant

Procedure:

Prepare the oxychlorosene solution as described in Protocol 4.1.

Use the freshly prepared solution to irrigate the affected area as a rinse, soak, or spray.[11]

[12]

For a soak, allow the solution to remain in contact with the area for 20 to 30 minutes.[11][12]

Repeat applications with a fresh portion of the solution as needed.[11][12]

Safety Precautions:
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Never use the undiluted powder directly on tissue, as it can cause damage.[11][12]

Prepare the solution in a well-ventilated area and avoid inhaling the vapors.[11][12]

The solution can bleach fabrics and other materials.[11][12]

Diagrams and Workflows
The following diagrams illustrate the mechanism of action and preparation workflow for

oxychlorosene.
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Caption: Mechanism of action of oxychlorosene on a microorganism.
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Caption: Workflow for the preparation of an oxychlorosene solution.
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Conclusion
Oxychlorosene is a powerful antiseptic with a long history of use in topical and irrigation

applications. However, it is crucial to understand that these applications do not meet the

stringent requirements for medical device sterilization. Professionals in research, science, and

drug development should refer to FDA-recognized guidelines and standards for the sterilization

of medical devices to ensure patient safety and regulatory compliance.[1][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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